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Compound of Interest

Compound Name: (+)-Camphene

Cat. No.: B1220165 Get Quote

Essential Safety and Logistical Information for the Disposal of (+)-Camphene

For researchers, scientists, and drug development professionals, the proper disposal of (+)-
Camphene is crucial for ensuring laboratory safety and environmental protection. This guide

provides a step-by-step operational plan for the safe handling and disposal of this flammable

and ecotoxic substance. Adherence to these procedures will help maintain a safe laboratory

environment and ensure compliance with regulatory standards.

(+)-Camphene is classified as a flammable solid and is very toxic to aquatic life with long-

lasting effects.[1][2][3] Therefore, it must be managed as hazardous waste from its point of

generation through to its final disposal.[2][4][5] Under no circumstances should (+)-Camphene
be disposed of down the drain or in regular solid waste.[6][7]

Key Hazard and Regulatory Data
Properly characterizing the waste is the first step in its safe disposal. The following table

summarizes the key quantitative and regulatory data for (+)-Camphene.
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Identifier Value Source(s)

CAS Number 79-92-5 [1][4]

UN Number UN1325 [8][9]

Hazard Class 4.1 (Flammable Solid) [8][9]

Packing Group II [8][9]

RCRA Code D001 (Ignitability) [1]

Hazard Statements H228, H319, H410

Flash Point 34 °C (93.2 °F) [1]

Hazard Statement Codes: H228 (Flammable solid), H319 (Causes serious eye irritation), H410

(Very toxic to aquatic life with long lasting effects).

Step-by-Step Disposal Protocol
The disposal of (+)-Camphene must be handled systematically to mitigate risks. The following

protocol outlines the necessary steps from waste accumulation to final disposal.

Personal Protective Equipment (PPE)
Before handling (+)-Camphene waste, ensure appropriate PPE is worn. This includes:

Eye Protection: Safety goggles or a face shield.[1][10]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A lab coat or other protective clothing.[1]

Respiratory Protection: May be required if dust is generated, especially outside of a fume

hood.[7]

Waste Segregation and Collection
Proper segregation is critical to prevent dangerous reactions.[6]
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Solid Waste:

Collect solid (+)-Camphene waste, including contaminated items like gloves, weigh paper,

and absorbent pads, in a designated, compatible hazardous waste container.[11][12]

The container must be made of a material compatible with camphene and be able to be

securely closed.[6][7]

Do not mix with other waste streams, especially strong oxidizing agents, strong acids, or

strong bases.[1]

Liquid Waste:

While (+)-Camphene is a solid at room temperature, any solutions containing it must be

collected as hazardous liquid waste.

Collect in a sealable, compatible container, leaving adequate headspace.[11]

Segregate from incompatible wastes such as oxidizers.[7]

Container Labeling and Storage
Accurate labeling and proper storage are regulatory requirements and essential for safety.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[13]

Identify all constituents of the waste, including "(+)-Camphene" and any solvents or other

chemicals present with their approximate concentrations.[6][11]

Indicate the date when waste was first added to the container.[6]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The storage area must be cool, dry, and well-ventilated.[7][13]
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Store in a dedicated flammables cabinet, away from heat, sparks, open flames, and other

ignition sources.[1][7][13]

Ensure the container is stored away from incompatible materials.[7]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary.

Minor Spill:

Eliminate all ignition sources from the area.[1][10]

Ventilate the area.[1]

Wearing appropriate PPE, sweep up the solid material.[1]

Place the spilled material into a sealed, labeled container for disposal as hazardous

waste.[1]

Clean the spill site with an appropriate solvent and collect the cleaning materials as

hazardous waste.[1]

Major Spill:

Evacuate the immediate area.[7]

If there is a fire hazard, activate the nearest fire alarm.[7]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[7]

Final Disposal
The ultimate disposal of (+)-Camphene must be conducted by a licensed hazardous waste

disposal company.

Arranging Pickup:
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Once the waste container is full or has been in storage for the maximum allowed time per

institutional and local regulations, arrange for its removal.

Complete a chemical waste pickup request form as required by your institution's EHS

office.[7]

Disposal Method:

The most common disposal method for flammable solids like camphene is high-

temperature incineration at a permitted hazardous waste facility.[14][15]

Never attempt to treat or dispose of (+)-Camphene waste yourself. The disposal must be

carried out in accordance with all local, state, and federal regulations.[1][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (+)-
Camphene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

